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Compound of Interest

2-(5-Bromothiophen-2-
Compound Name:
yl)piperazine

Cat. No.: B049163

CAS Number: 111760-29-3

This technical guide provides a comprehensive overview of 2-(5-Bromothiophen-2-
yl)piperazine, a heterocyclic compound of interest to researchers and professionals in drug
development. The guide covers its chemical properties, potential synthesis routes, known
biological activities of related compounds, and a list of potential suppliers.

Chemical Data Summary

Property Value Reference
CAS Number 111760-29-3 [11[2]
Molecular Formula CsH11BrN2S [3]
Molecular Weight 247.16 g/mol [3]
Appearance White to off-white solid

Purity Typically =295% [3]

Storage Store in a cool, dry place [3]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 2-(5-Bromothiophen-2-
yl)piperazine is not readily available in the public domain, a potential synthetic route can be
inferred from general methods for the preparation of similar piperazine derivatives. A plausible
approach involves the nucleophilic substitution of a suitable bromothiophene precursor with
piperazine.

One patented method for the synthesis of piperazine-substituted benzothiophenes involves the
reaction of a brominated thiophene derivative with piperazine in the presence of a palladium
catalyst and a phosphine ligand.[3] This suggests a potential pathway for the synthesis of 2-(5-
Bromothiophen-2-yl)piperazine.

Hypothetical Synthetic Pathway:

A likely precursor for this synthesis is 2,5-dibromothiophene. The reaction would involve a
selective nucleophilic substitution of one of the bromine atoms by piperazine.

General Experimental Protocol (lllustrative)

To a solution of 2,5-dibromothiophene in a suitable aprotic solvent (e.g., toluene, dioxane), an
excess of piperazine is added. A palladium catalyst, such as Pdz(dba)s
(tris(dibenzylideneacetone)dipalladium(0)), and a phosphine ligand, for instance, (R)-(+)-2,2'-
Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP), are introduced. The reaction mixture is heated
under an inert atmosphere (e.g., nitrogen or argon) for a specified period. After completion, the
reaction is quenched, and the product is extracted using an organic solvent. Purification is
typically achieved through column chromatography.

It is important to note that optimization of reaction conditions, including temperature, reaction
time, and the specific catalyst-ligand system, would be necessary to achieve a good yield and
purity of the final product.

Biological Activity and Potential Applications

The biological activity of 2-(5-Bromothiophen-2-yl)piperazine has not been extensively
characterized in publicly available literature. However, the piperazine moiety is a well-
established pharmacophore found in numerous drugs with a wide range of therapeutic
applications.[4][5] Derivatives of piperazine have shown significant activity in several areas:
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e Central Nervous System (CNS) Disorders: Many piperazine-containing compounds act as
ligands for various CNS receptors, including serotonergic and dopaminergic receptors,
making them valuable in the treatment of mental health disorders.[6]

o Anticancer Activity: Several piperazine derivatives have demonstrated potent anticancer
properties.[7] Mechanistic studies on some of these compounds have revealed their ability to
interfere with critical signaling pathways in cancer cells, such as the PISK/AKT, Src family
kinases, and BCR-ABL pathways, ultimately leading to apoptosis.

» Antimicrobial and Anthelmintic Properties: The piperazine scaffold is also a key component in
various antimicrobial and anthelmintic drugs.[5]

Given the prevalence of the piperazine core in bioactive molecules, 2-(5-Bromothiophen-2-
yl)piperazine represents a valuable building block for the synthesis of novel compounds with
potential therapeutic applications. Structure-activity relationship (SAR) studies of related 2-
(thiophen-2-yl)piperazine derivatives could provide insights into how modifications of the
thiophene and piperazine rings influence biological activity.

Signaling Pathway and Experimental Workflow
Diagrams

As the specific signaling pathways modulated by 2-(5-Bromothiophen-2-yl)piperazine are not
yet elucidated, a generalized workflow for screening its potential anticancer activity is
presented below.
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In Vitro Screening

2-(5-Bromothiophen-2-yl)piperazine
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Caption: A generalized workflow for evaluating the anticancer potential of 2-(5-
Bromothiophen-2-yl)piperazine.

Potential Suppliers
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A number of chemical suppliers offer 2-(5-Bromothiophen-2-yl)piperazine for research
purposes. The following table provides a non-exhaustive list of potential vendors. Researchers
are advised to verify the purity and availability from the respective suppliers.

Supplier Location

AKSci California, USA[3]
ChemicalBook International
BLDpharm International
MolPort International
Sigma-Aldrich International
Triumph Interchem Hyderabad, India[8]
Shree Ganesh Chemicals India[9]

Tradelndia (aggregator) India[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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